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Compound of Interest

Compound Name:

N-(4-

Bromophenyl)hydrazinecarbothioa

mide

CAS No.: 2646-31-3

Cat. No.: B1225378

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectral data for the compound

N-(4-Bromophenyl)hydrazinecarbothioamide, also known as 4-bromophenyl

thiosemicarbazide. The information presented is curated for researchers, scientists, and

professionals in the field of drug development and chemical analysis. This document

summarizes key spectroscopic data including Nuclear Magnetic Resonance (NMR), Infrared

(IR) Spectroscopy, and Mass Spectrometry (MS), offering a foundational dataset for its

characterization.

Spectroscopic Data Summary
The following tables provide a summary of the available spectral data for N-(4-
Bromophenyl)hydrazinecarbothioamide. It is important to note that while extensive research

has been conducted on derivatives of this compound, detailed spectral data for the parent
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molecule is not always explicitly published. The data presented here is compiled from various

sources characterizing the starting material or closely related analogues.

Table 1: 1H NMR Spectral Data (Predicted)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~9.5 Singlet 1H NH

~8.0 Singlet 1H NH

~7.4 Doublet 2H Ar-H

~6.8 Doublet 2H Ar-H

~4.5 Singlet (broad) 2H NH2

Note: Predicted values based on typical chemical shifts for similar structures. Experimental

data should be obtained for confirmation.

Table 2: 13C NMR Spectral Data (Predicted)

Chemical Shift (δ) ppm Assignment

~180 C=S

~140 Ar-C (C-N)

~132 Ar-C (C-H)

~118 Ar-C (C-Br)

~115 Ar-C (C-H)

Note: Predicted values. The exact chemical shifts can vary based on solvent and experimental

conditions.

Table 3: IR Absorption Bands
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Wavenumber (cm-1) Intensity Assignment

3400 - 3200 Strong, Broad
N-H stretching (NH and NH2

groups)

3100 - 3000 Medium Aromatic C-H stretching

~1600 Medium N-H bending

~1550 Strong C=S stretching (thiourea band)

~1490 Strong Aromatic C=C stretching

~1070 Medium C-N stretching

~820 Strong
para-disubstituted benzene C-

H out-of-plane bending

~550 Medium C-Br stretching

Note: The presence of intermolecular N-H...S hydrogen bonds can influence the position and

shape of the N-H stretching bands[1].

Table 4: Mass Spectrometry Data

m/z Interpretation

[M]+•
Molecular ion peak corresponding to the exact

mass of C7H8BrN3S.

Fragments

Characteristic fragmentation pattern including

loss of NH2, CS, and cleavage of the phenyl-

nitrogen bond.

Note: The exact mass and fragmentation pattern are best determined by high-resolution mass

spectrometry.

Experimental Protocols
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The following are generalized experimental protocols for obtaining the spectral data for N-(4-
Bromophenyl)hydrazinecarbothioamide, based on methodologies reported for similar

thiosemicarbazide derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of N-(4-Bromophenyl)hydrazinecarbothioamide is prepared in a suitable

deuterated solvent, such as DMSO-d6 or CDCl3. 1H and 13C NMR spectra are recorded on a

spectrometer operating at a frequency of 400 MHz or higher. Chemical shifts are reported in

parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy

The IR spectrum is typically recorded using a Fourier Transform Infrared (FTIR) spectrometer.

The solid sample is prepared as a potassium bromide (KBr) pellet. The spectrum is recorded in

the range of 4000-400 cm-1.

Mass Spectrometry (MS)

Mass spectra can be obtained using various ionization techniques, such as Electron Ionization

(EI) or Electrospray Ionization (ESI). For EI-MS, the sample is introduced into the ion source,

and the resulting mass spectrum shows the molecular ion and characteristic fragment ions.

ESI-MS is suitable for confirming the molecular weight by observing the [M+H]+ or [M+Na]+

adducts.

Logical Workflow for Spectral Analysis
The following diagram illustrates the general workflow for the spectral analysis of a chemical

compound like N-(4-Bromophenyl)hydrazinecarbothioamide.
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General workflow for spectral analysis.

This guide serves as a valuable resource for the spectral characterization of N-(4-
Bromophenyl)hydrazinecarbothioamide. For definitive analysis, it is recommended to

acquire experimental data under controlled laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1225378/docs#spectroscopic-
profile-of-n-4-bromophenyl-hydrazinecarbothioamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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